Cas no 940211-58-5 ((E)-4-3-(Isobutyrylamino)anilino-4-oxo-2-butenoicacid)

• Product Name: (E)-4-3-(Isobutyrylamino)anilino-4-oxo-2-butenoicacid
• CAS No: 940211-58-5
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 3046416
• PubChem ID: 17189148
• Update Time: 2025-06-08

(E)-4-3-(Isobutyrylamino)anilino-4-oxo-2-butenoicacid Chemical and Physical Properties

Names and Identifiers

• (E)-4-[3-(Isobutyrylamino)anilino]-4-oxo-2-butenoic acid
• (2E)-4-({3-[(2-methylpropanoyl)amino]phenyl}amino)-4-oxobut-2-enoic acid
• (2E)-3-{[3-(2-methylpropanamido)phenyl]carbamoyl}prop-2-enoic acid
• STL067657
• 4-((3-Isobutyramidophenyl)amino)-4-oxobut-2-enoic acid
• 940211-58-5
• AKOS000319777
• (E)-4-3-(Isobutyrylamino)anilino-4-oxo-2-butenoicacid

• Inchi： 1S/C14H16N2O4/c1-9(2)14(20)16-11-5-3-4-10(8-11)15-12(17)6-7-13(18)19/h3-9H,1-2H3,(H,15,17)(H,16,20)(H,18,19)
• InChI Key： WZQOWDIGATYPRQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC(NC1=CC=CC(NC(=O)C(C)C)=C1)=O

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (E)-4-3-(Isobutyrylamino)anilino-4-oxo-2-butenoicacid

Research Brief on (E)-4-3-(Isobutyrylamino)anilino-4-oxo-2-butenoic Acid (CAS: 940211-58-5): Recent Advances and Applications

The compound (E)-4-3-(Isobutyrylamino)anilino-4-oxo-2-butenoic acid (CAS: 940211-58-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and emerging applications in drug development.

Recent studies have highlighted the role of (E)-4-3-(Isobutyrylamino)anilino-4-oxo-2-butenoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the α,β-unsaturated carbonyl moiety, enable it to act as a Michael acceptor, making it a valuable scaffold for covalent inhibitor design. Researchers have explored its interactions with various biological targets, such as kinases and proteases, demonstrating promising inhibitory effects in preclinical models.

One of the most notable advancements involves the compound's application in oncology. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of (E)-4-3-(Isobutyrylamino)anilino-4-oxo-2-butenoic acid exhibited potent anti-proliferative activity against several cancer cell lines, including those resistant to conventional chemotherapy. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of analogs with improved selectivity and reduced off-target effects.

In addition to its anticancer potential, recent research has explored the compound's utility in treating inflammatory and autoimmune diseases. A 2024 paper in ACS Chemical Biology detailed how (E)-4-3-(Isobutyrylamino)anilino-4-oxo-2-butenoic acid modulates key signaling pathways involved in inflammation, such as the NF-κB and MAPK pathways. These findings suggest its potential as a lead compound for developing next-generation anti-inflammatory agents.

The synthesis and scale-up of (E)-4-3-(Isobutyrylamino)anilino-4-oxo-2-butenoic acid have also seen significant progress. Recent innovations in green chemistry have enabled more efficient and sustainable production methods, reducing the environmental impact of its synthesis. For instance, a 2023 study in Organic Process Research & Development demonstrated a catalytic asymmetric synthesis route that improves yield and enantiomeric purity, addressing previous challenges in large-scale manufacturing.

Despite these advancements, challenges remain in the clinical translation of (E)-4-3-(Isobutyrylamino)anilino-4-oxo-2-butenoic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity require further investigation. Ongoing research aims to address these limitations through advanced formulation strategies and structural modifications.

In conclusion, (E)-4-3-(Isobutyrylamino)anilino-4-oxo-2-butenoic acid (CAS: 940211-58-5) represents a promising candidate for drug development, with applications spanning oncology, inflammation, and beyond. Continued research into its mechanisms of action and optimization of its pharmacological properties will be critical for realizing its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field and translating these discoveries into clinical benefits.